Cas no 2228950-82-9 (tert-butyl N-1-(2-sulfanylethyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(2-sulfanylethyl)cyclopentylcarbamate
• CAS No: 2228950-82-9
• MF: C₁₂H₂₃NO₂S
• MW: 245.381522417068
• CID: 6085179
• PubChem ID: 165623580
• Update Time: 2025-05-20

tert-butyl N-1-(2-sulfanylethyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-sulfanylethyl)cyclopentylcarbamate
• 2228950-82-9
• tert-butyl N-[1-(2-sulfanylethyl)cyclopentyl]carbamate
• EN300-1873700

• Inchi： 1S/C12H23NO2S/c1-11(2,3)15-10(14)13-12(8-9-16)6-4-5-7-12/h16H,4-9H2,1-3H3,(H,13,14)
• InChI Key： RQAILEFTDNZSLD-UHFFFAOYSA-N
• SMILES： SCCC1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.14495015g/mol
• Monoisotopic Mass: 245.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-1-(2-sulfanylethyl)cyclopentylcarbamate

Introduction to Tert-butyl N-1-(2-sulfanylethyl)cyclopentylcarbamate (CAS No. 2228950-82-9)

Tert-butyl N-1-(2-sulfanylethyl)cyclopentylcarbamate, with the chemical identifier CAS No. 2228950-82-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl group and the cyclopentyl moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group, a branched alkyl group, is known for its steric hindrance, which can influence the reactivity and selectivity of the compound in various chemical transformations. This steric effect is particularly valuable in drug design, where it can help to improve metabolic stability and reduce off-target interactions. The cyclopentyl ring, on the other hand, provides a rigid framework that can enhance the binding affinity of the molecule to biological targets. These structural elements make Tert-butyl N-1-(2-sulfanylethyl)cyclopentylcarbamate a promising candidate for further exploration in the development of novel therapeutic agents.

The 2-sulfanylethyl moiety is another critical feature of this compound, as it introduces a polar sulfonamide group that can interact with biological targets through hydrogen bonding and ionic interactions. Sulfonamides are well-documented pharmacophores in drug discovery, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this group in Tert-butyl N-1-(2-sulfanylethyl)cyclopentylcarbamate suggests that it may possess similar biological effects, making it an attractive scaffold for further medicinal chemistry optimization.

In recent years, there has been growing interest in the development of carbamate-based drugs due to their favorable pharmacokinetic properties and low toxicity profiles. Carbamates are known to be stable under physiological conditions and can exhibit prolonged half-lives, which makes them suitable for once-daily dosing regimens. Additionally, carbamates can be easily modified to introduce various functional groups, allowing for the design of molecules with tailored biological activities.

Recent studies have highlighted the potential of Tert-butyl N-1-(2-sulfanylethyl)cyclopentylcarbamate as a building block for the synthesis of novel bioactive compounds. For instance, researchers have explored its use as an intermediate in the preparation of sulfonamide-based inhibitors targeting enzymes involved in cancer metabolism. These inhibitors have shown promising results in preclinical studies, demonstrating the ability to disrupt key metabolic pathways in tumor cells while maintaining low toxicity towards normal cells.

Another area of interest is the application of Tert-butyl N-1-(2-sulfanylethyl)cyclopentylcarbamate in the development of anti-inflammatory agents. Sulfonamide derivatives have been extensively studied for their ability to modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of this compound make it a suitable candidate for designing molecules that can selectively inhibit these enzymes, thereby reducing inflammation without causing significant side effects.

The synthesis of Tert-butyl N-1-(2-sulfanylethyl)cyclopentylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by carbamate formation using appropriate reagents such as phosgene or its alternatives like diethyl carbonate. Advances in synthetic methodologies have enabled more efficient and environmentally friendly approaches to producing this compound, including catalytic methods that minimize waste generation.

In conclusion, Tert-butyl N-1-(2-sulfanylethyl)cyclopentylcarbamate (CAS No. 2228950-82-9) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable chemical properties make it an attractive scaffold for designing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.